4-chloro-N-(1-methylbutyl)-2-nitrobenzamide

• IUPAC Name: 4-chloro-2-nitro-N-pentan-2-ylbenzamide
• InChI: InChI=1S/C12H15ClN2O3/c1-3-4-8(2)14-12(16)10-6-5-9(13)7-11(10)15(17)18/h5-8H,3-4H2,1-2H3,(H,14,16)
• InChI Key: QGWUYHOVFDPGCM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC(=O)C1=C(C=C(C=C1)Cl)[N+](=O)[O-]
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol

Description

"4-chloro-N-(1-methylbutyl)-2-nitrobenzamide" is a compound of interest in the field of organic chemistry due to its unique structural features and potential biological activities. This compound is characterized by the presence of a nitro group and a chloro substituent on a benzamide backbone, which can influence its chemical behavior and interaction with biological systems.

Synthesis Analysis

The synthesis of benzamide derivatives, including those similar to "4-chloro-N-(1-methylbutyl)-2-nitrobenzamide", often involves nucleophilic acyl substitution reactions, amide formation from corresponding acids and amines, or through specific modification of existing functional groups on the benzene ring. Techniques such as solid-state reactions have been employed to synthesize structurally related compounds (Wu et al., 2006).

Molecular Structure Analysis

The molecular structure of benzamide derivatives is crucial for determining their reactivity and interaction with biological targets. For compounds similar to "4-chloro-N-(1-methylbutyl)-2-nitrobenzamide", crystallography and spectroscopic methods such as NMR and IR spectroscopy have been used to elucidate their structure, showcasing the importance of intermolecular interactions, such as hydrogen bonding, in stabilizing their molecular conformation (He et al., 2014).

Chemical Reactions and Properties

The presence of functional groups like the nitro and chloro substituents impacts the chemical reactivity of benzamide derivatives. These groups can undergo various chemical reactions, including reduction, nucleophilic substitution, and electrophilic substitution, altering the compound's chemical properties and biological activity. Studies have explored the reductive chemistry of nitro-containing benzamides, revealing pathways to more active or toxic products depending on the reduction state of the nitro group (Palmer et al., 1995).

Mechanism of Action

In the context of a bioactive compound, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific proteins or enzymes, disrupting cellular processes, etc.

Safety and Hazards

This involves detailing the safety precautions that need to be taken while handling the compound, its toxicity levels, environmental impact, and disposal methods.

Future Directions

This involves discussing potential future research directions, applications, or improvements to the synthesis method.